Cas no 42599-17-7 (trans-1-Iodo-1-octene)

Technical Introduction: trans-1-Iodo-1-octene trans-1-Iodo-1-octene (C₈H₁₅I) is an unsaturated organoiodine compound featuring a trans-configured iodoalkene functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in cross-coupling reactions (e.g., Heck, Suzuki, or Sonogashira couplings) due to its reactive vinyl iodide moiety. Its linear octene backbone enhances solubility in organic solvents, facilitating handling in various reaction conditions. The trans configuration ensures stereochemical control in product formation, making it useful for constructing complex alkenes or functionalized derivatives. High purity grades are available to minimize side reactions. Suitable for applications in pharmaceuticals, agrochemicals, and materials science, it offers reliability in synthetic routes requiring selective C–C bond formation.

trans-1-Iodo-1-octene structure

Product Name:trans-1-Iodo-1-octene

CAS No:42599-17-7

MF:C₈H₁₅I

MW:238.109174966812

CID:876783

PubChem ID:329761393

Update Time:2025-06-08

trans-1-Iodo-1-octene Chemical and Physical Properties

Names and Identifiers

- trans-1-Iodo-1-octene
- (1E)-1-Iodo-1-octene
- (E)-1-iodooct-1-ene
- MFCD12406808
- trans-1-Iodo-1-octene, >=95.0% (GC)
- (e)-iodo-1-octene
- SCHEMBL1615635
- DB-225761
- (E)-1-iodooctene
- 1(E)-Iodo-oct-1-ene
- AT25372
- SCHEMBL2694913
- 42599-17-7
- DTXSID901315057
- (E)-1-iodo-oct-1-ene
- MDL： MFCD12406808
- Inchi： 1S/C8H15I/c1-2-3-4-5-6-7-8-9/h7-8H,2-6H2,1H3/b8-7+
- InChI Key： SJZDDNSUIVLYIN-BQYQJAHWSA-N
- SMILES： I/C=C/CCCCCC

Computed Properties

Exact Mass: 238.02145
Monoisotopic Mass: 238.02185g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 5
Complexity: 67
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.3204 (rough estimate)
Boiling Point: 189.76°C (estimate)
Refractive Index: n20/D 1.502
PSA: 0
LogP: 3.90550

trans-1-Iodo-1-octene Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H411
Warning Statement： P273
Hazardous Material transportation number：UN 3082 9 / PGIII
WGK Germany：3
Hazard Category Code： 22-51/53
Safety Instruction： 61
Hazardous Material Identification：

trans-1-Iodo-1-octene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	691194-1G	trans-1-Iodo-1-octene	42599-17-7		1g	¥778.72	2023-11-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	691194-5G	trans-1-Iodo-1-octene	42599-17-7		5g	¥2624.32	2023-11-28
SHENG KE LU SI SHENG WU JI SHU	sc-237138-1g	trans-1-Iodo-1-octene,	42599-17-7	≥95%	1g	￥489.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-237138-1 g	trans-1-Iodo-1-octene,	42599-17-7	≥95%	1g	￥489.00	2023-07-10
A2B Chem LLC	AB79779-1g	Trans-1-iodo-1-octene	42599-17-7	≥95.0% (GC)	1g	$248.00	2024-04-20
A2B Chem LLC	AB79779-5g	Trans-1-iodo-1-octene	42599-17-7	≥95.0% (GC)	5g	$738.00	2024-04-20

trans-1-Iodo-1-octene Related Literature

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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Additional information on trans-1-Iodo-1-octene

Comprehensive Overview of trans-1-Iodo-1-octene (CAS No. 42599-17-7): Properties, Applications, and Industry Insights

trans-1-Iodo-1-octene (CAS No. 42599-17-7) is a halogenated organic compound widely recognized for its versatile applications in synthetic chemistry and material science. This unsaturated iodoalkene features a terminal iodine atom and a trans-configuration across the double bond, making it a valuable intermediate in cross-coupling reactions, polymer synthesis, and pharmaceutical research. Its molecular formula, C₈H₁₅I, and distinct structural properties have garnered attention in both academic and industrial settings.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like trans-1-Iodo-1-octene. Researchers are exploring its role in atom-efficient reactions, such as Heck coupling and Sonogashira reactions, which minimize waste and energy consumption. The compound’s compatibility with palladium-catalyzed processes aligns with the growing demand for eco-friendly catalytic systems. Additionally, its potential in bioactive molecule construction has been highlighted in studies targeting drug discovery and agrochemical development.

From a commercial perspective, trans-1-Iodo-1-octene is often sought after for its utility in producing liquid crystals and advanced polymers. Its ability to introduce iodine-functionalized chains into materials enhances thermal stability and optical properties, making it relevant for OLED technology and flexible electronics. Industry reports suggest a rising demand for such intermediates in Asia-Pacific markets, driven by expansions in electronic manufacturing and R&D investments.

Safety and handling of CAS No. 42599-17-7 require standard precautions for halogenated compounds, including the use of gloves and ventilation. While not classified as hazardous under most regulations, proper storage in amber glass under inert conditions is recommended to prevent degradation. Analytical techniques like GC-MS and NMR spectroscopy are typically employed to verify purity, which is critical for high-yield reactions.

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In summary, trans-1-Iodo-1-octene (CAS No. 42599-17-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its role in catalysis, material science, and life sciences underscores its multidisciplinary relevance, while evolving industry standards continue to shape its applications. Future research may further unlock its potential in renewable energy materials and nanotechnology.